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The TCO-Tetrazine "Click" Reaction

The reaction between trans-cyclooctene (TCO) and tetrazine (Tz) is an Inverse Electron-Demand Diels-

Alder (IEDDA) reaction, renowned in bioorthogonal chemistry for its fast kinetics and biocompatibility [1]

[2]. The general mechanism is summarized below:
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Key Factors Influencing Reaction Kinetics

The rate of the TCO-Tetrazine reaction is not fixed for a single molecule but is highly tunable. The table

below outlines the primary factors that determine the second-order rate constant (k₂).
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Factor Effect on Reactivity Underlying Principle & Examples

TCO Strain &
Stability

Increased ring strain = higher
reactivity, but may reduce

stability [2].

TCO is much more reactive than cis-cyclooctene
(CCO). Highly strained derivatives (d-TCO, s-TCO)

exist but can be less stable in biological
environments [2] [3].

Tetrazine
Electronics

Electron-withdrawing groups
(EWGs) on tetrazine = higher

reactivity [2] [4].

EWGs (e.g., -CF₃, -CN) lower the energy of the
tetrazine's LUMO, narrowing the energy gap with the

TCO's HOMO and accelerating the reaction [2].

Tetrazine
Sterics

Smaller substituents on

tetrazine = higher reactivity
[2].

Monosubstituted H-Tetrazines can be ~70 times more

reactive than methyl- or phenyl-substituted variants
due to reduced steric hindrance [2].

Solvent
Effects

Reactivity is often
significantly higher in

aqueous buffer than in
organic solvent [4].

Polar protic solvents can accelerate the reaction. One
study found rate constants in buffer were about 100
times higher than in acetonitrile [4].

Available Data on TCO-PEG3-CH2CONHS

While kinetic data is missing, the commercial source for TCO-PEG3-CH2CONHS (AxisPharm, Cat#

AP10040) provides its structural information [5]. The "CONHS" group is an N-hydroxysuccinimide (NHS)

ester, making the molecule amine-reactive for bioconjugation. The PEG3 spacer improves water solubility

and reduces steric hindrance.

How to Determine the Kinetic Rate Constant

Since published data is lacking, you can experimentally determine the second-order rate constant (k₂) using a

established stopped-flow spectrophotometry method [4]. The workflow is as follows:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9227058/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9227058/
https://www.tcichemicals.com/IN/en/product/topics/TCO_trans-cyclooctene_derivatives_the_fastest_click_reaction_reagents
https://pmc.ncbi.nlm.nih.gov/articles/PMC9227058/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9026259/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9227058/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9227058/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9227058/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9026259/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9026259/
https://axispharm.com/product-category/peg-linkers/tco-peg/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9026259/
https://www.smolecule.com/products/s8397991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Prepare reactant solutions in buffer
(DPBS, pH 7.4)

Load TCO and Tetrazine solutions
into stopped-flow instrument

Rapidly mix and track reaction
via tetrazine fluorescence/absorbance

Fit data to pseudo-first-order model
to obtain k₂ (M⁻¹s⁻¹)
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Detailed Protocol:

Preparation: Dissolve your TCO-PEG3-CH2CONHS and the chosen tetrazine derivative in

Dulbecco's Phosphate Buffered Saline (DPBS) or another relevant aqueous buffer at pH 7.4 [4].
Experimental Setup: Use a stopped-flow spectrophotometer to ensure rapid mixing and real-time

monitoring. The reaction is typically carried out at 37°C to simulate physiological conditions [4].
Data Collection: The reaction is monitored by the characteristic decrease in tetrazine fluorescence

or absorbance (typically around 520-530 nm) as it consumes during the reaction [4].
Kinetic Analysis: Under pseudo-first-order conditions with an excess of TCO, the decay curve is

fitted to an exponential model. The observed rate constant (k_obs) is plotted against the TCO
concentration, and the slope of this line gives the second-order rate constant, k₂ [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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